Cas no 2648915-63-1 ((2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid
• CAS No: 2648915-63-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6221394
• PubChem ID: 165583090
• Update Time: 2025-10-20

(2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid
• EN300-1533854
• 2648915-63-1
• (2R)-2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-hydroxybutanoic acid

• Inchi： 1S/C26H30N2O6/c29-13-12-23(25(31)32)28-24(30)21(16-6-5-7-16)14-27-26(33)34-15-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-4,8-11,16,21-23,29H,5-7,12-15H2,(H,27,33)(H,28,30)(H,31,32)/t21?,23-/m1/s1
• InChI Key： CQBVPROCZAOXNO-JFGZAKSSSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)N[C@@H](C(=O)O)CCO

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid

Comprehensive Analysis of (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid (CAS No. 2648915-63-1)

The compound (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid (CAS No. 2648915-63-1) is a highly specialized chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclobutyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s chiral purity and stability under SPPS conditions make it ideal for producing therapeutic peptides, a hot topic in precision medicine. With the rise of peptide-based therapeutics for conditions like diabetes and cancer, CAS No. 2648915-63-1 is gaining attention in both academic and industrial labs.

One of the most searched questions in AI-driven drug discovery platforms is: "How can Fmoc-protected amino acids improve peptide yield?" The answer lies in the robust steric protection offered by the Fmoc group, which minimizes side reactions during synthesis. The hydroxybutanoic acid moiety in this compound further enhances solubility, addressing a common challenge in peptide formulation. These features align with the growing focus on green chemistry, as researchers seek efficient, high-yield synthetic routes.

From an SEO perspective, keywords like "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2648915-63-1 supplier" are frequently queried. The compound’s cyclobutyl ring also ties into trends in constrained peptide design, a technique used to improve drug bioavailability. Laboratories prioritizing high-throughput screening often source this compound to explore its utility in GPCR-targeting peptides, a frontier in neurological drug development.

In summary, (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid represents a nexus of innovation in peptide chemistry. Its CAS No. 2648915-63-1 is a beacon for researchers navigating the complexities of modern drug design, offering solutions to challenges in synthetic efficiency and therapeutic efficacy. As the scientific community leans into AI-augmented research, compounds like this will undoubtedly play a pivotal role in shaping the future of biopharmaceuticals.